Cas no 1268097-25-1 (4-(4-ethoxyphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(4-ethoxyphenyl)-2-methylbutan-2-amine
• CAS No: 1268097-25-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5901541
• PubChem ID: 94255876
• Update Time: 2025-05-19

4-(4-ethoxyphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-2-methylbutan-2-amine
• 1268097-25-1
• EN300-1867612
• SCHEMBL21058263

• Inchi： 1S/C13H21NO/c1-4-15-12-7-5-11(6-8-12)9-10-13(2,3)14/h5-8H,4,9-10,14H2,1-3H3
• InChI Key： QSEJNNDOVFTJEH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCC(C)(C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-ethoxyphenyl)-2-methylbutan-2-amine

4-(4-Ethoxyphenyl)-2-methylbutan-2-amine (CAS No. 1268097-25-1): A Comprehensive Overview

4-(4-Ethoxyphenyl)-2-methylbutan-2-amine (CAS No. 1268097-25-1) is a specialized organic compound that has garnered attention in various research and industrial applications. This compound, characterized by its unique molecular structure, combines an ethoxyphenyl group with a branched amine chain, making it a subject of interest in medicinal chemistry and material science. Its CAS number 1268097-25-1 serves as a unique identifier, ensuring precise recognition in scientific databases and regulatory frameworks.

The molecular formula of 4-(4-ethoxyphenyl)-2-methylbutan-2-amine is C13H21NO, with a molecular weight of 207.31 g/mol. The presence of the ethoxy group (-OCH2CH3) and the tertiary amine (-NH2) in its structure contributes to its distinct chemical properties, such as solubility in organic solvents and potential for hydrogen bonding. Researchers often explore its physicochemical properties, including melting point, boiling point, and stability under various conditions, to determine its suitability for specific applications.

One of the key areas where 4-(4-ethoxyphenyl)-2-methylbutan-2-amine has shown promise is in the field of pharmaceutical research. Its structural similarity to certain bioactive molecules has led to investigations into its potential as a building block for drug development. For instance, compounds with ethoxyphenyl groups are often studied for their interactions with biological targets, such as receptors or enzymes. The amine functionality in this molecule further enhances its versatility, allowing for derivatization and modification to optimize pharmacological activity.

In addition to its pharmaceutical potential, CAS 1268097-25-1 has applications in material science. The compound's aromatic and aliphatic components make it a candidate for synthesizing advanced polymers or coatings with tailored properties. Researchers are particularly interested in its ability to influence material characteristics like thermal stability, flexibility, and adhesion. This has led to its inclusion in studies focusing on high-performance materials for industries such as electronics, automotive, and aerospace.

The synthesis of 4-(4-ethoxyphenyl)-2-methylbutan-2-amine typically involves multi-step organic reactions, including etherification and amination processes. Optimizing these synthetic routes is a topic of ongoing research, as it impacts the compound's yield, purity, and scalability for industrial production. Recent advancements in green chemistry have also prompted scientists to explore environmentally friendly methods for producing this compound, aligning with global sustainability goals.

From a commercial perspective, the demand for CAS 1268097-25-1 is influenced by its niche applications and the growing interest in specialized chemicals. Suppliers and manufacturers often highlight its high purity and consistency, which are critical for research and industrial use. The compound's market dynamics are shaped by factors such as raw material availability, regulatory requirements, and advancements in related technologies. As a result, stakeholders in the chemical industry closely monitor trends and innovations involving this molecule.

Safety and handling of 4-(4-ethoxyphenyl)-2-methylbutan-2-amine are also important considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this compound. Researchers and industrial users are encouraged to consult safety data sheets (SDS) and follow guidelines to ensure safe handling and storage.

In summary, 4-(4-ethoxyphenyl)-2-methylbutan-2-amine (CAS No. 1268097-25-1) is a versatile compound with significant potential in pharmaceutical and material science applications. Its unique structure, combined with ongoing research into its properties and synthesis, positions it as a valuable asset in the chemical industry. As scientific and industrial communities continue to explore its capabilities, this compound is likely to remain a topic of interest and innovation.